2-phenoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide

• IUPAC Name: 2-[4-[(2-phenoxyacetyl)amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H20N2O3S/c24-20(22-14-19-7-4-12-27-19)13-16-8-10-17(11-9-16)23-21(25)15-26-18-5-2-1-3-6-18/h1-12H,13-15H2,(H,22,24)(H,23,25)
• InChI Key: YPDKSICWEBRUQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC(=O)NCC3=CC=CS3
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

“2-phenoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide” is a complex organic compound that contains a thiophene nucleus. Thiophene and its substituted derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They possess a wide range of therapeutic properties and are remarkably effective compounds with respect to their biological and physiological functions.

Synthesis Analysis

The synthesis of thiophene derivatives is a topic of interest for medicinal chemists. Various chemical techniques are used to synthesize new pharmaceuticals. For instance, pinacol boronic esters, which are valuable building blocks in organic synthesis, have been used in the protodeboronation of alkyl boronic esters.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered a structural alert with the formula C4H4S. The molecular structure of “2-phenoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide” would be a complex arrangement of these basic structures.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse and depend on the specific compound and conditions. Protodeboronation of alkyl boronic esters is one example of a reaction involving these types of compounds.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The physical and chemical properties of “2-phenoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide” would depend on its specific molecular structure.

Scientific Research Applications

Biological Activities

Thiazoles exhibit diverse biological activities, making them relevant in various fields:

Antimicrobial Activity:

Antiviral Activity:

Antifungal Activity:

Antineoplastic (Anticancer) Activity:

Cytotoxic Activity:

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Thiophene Component

The compound also contains a thiophene group. Thiophenes are aromatic heterocycles with a five-membered ring containing four carbon atoms and one sulfur atom. Here’s a relevant application:

Anticancer Agents:

• .

Mechanism of Action

The mechanism of action of “2-phenoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide” would depend on its specific biological targets. Thiophene derivatives have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer activities.

Future Directions

The future directions for research on “2-phenoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide” and similar compounds are likely to involve the synthesis and investigation of new structural prototypes with more effective pharmacological activity. This could provide an opportunity for chemists to design new derivatives that are successful agents in terms of safety and efficacy.